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Compound of Interest

Compound Name: Dextrin Palmitate

Cat. No.: B1436390

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Dextrin palmitate is an amphiphilic ester formed from dextrin, a hydrophilic
polysaccharide derived from starch, and palmitic acid, a saturated fatty acid.[1] This structure
makes it a compelling material for creating self-assembling nanoparticles, particularly for the
encapsulation of hydrophobic therapeutic agents. The hydrophobic palmitate chains can form a
core to house the drug, while the hydrophilic dextrin chains form a shell, enhancing stability
and biocompatibility in aqueous environments.

Thorough characterization is critical to ensure the safety, efficacy, and reproducibility of Dextrin
Palmitate-based nanopatrticle formulations.[2] This document provides detailed protocols and
application notes for the essential techniques used to characterize these nanopatrticles, from
their fundamental physicochemical properties to their biological interactions.
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6. Analyze drug concentration 5. Replace with fresh medium
in aliquots (HPLC/UV-Vis) (maintain sink conditions)

7. Plot Cumulative Release % vs. Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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